![molecular formula C6H6BrNO B1272738 3-Bromo-6-hydroxy-2-methylpyridine CAS No. 54923-31-8](/img/structure/B1272738.png)
3-Bromo-6-hydroxy-2-methylpyridine
Overview
Description
The compound of interest, 3-Bromo-6-hydroxy-2-methylpyridine, is a brominated pyridine derivative. Pyridine derivatives are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science due to their unique chemical properties. The presence of a bromine atom and a hydroxyl group in the compound suggests potential reactivity for further chemical transformations.
Synthesis Analysis
Molecular Structure Analysis
The molecular structure of brominated pyridine derivatives is crucial for their reactivity and interaction with other molecules. X-ray diffraction analysis has been used to determine the structure of such compounds, as seen in the study of 3-bromo-trans-2,6-diallyl-Δ^3-piperideine hydrochloride . The molecular structure, spectral analysis, and physicochemical studies of 3-Bromo-2-hydroxypyridine were investigated using DFT and HF methods, which could provide insights into the electronic properties and reactivity of this compound .
Chemical Reactions Analysis
Brominated pyridines participate in various chemical reactions due to the presence of a reactive bromine atom. For example, 3-Hydroxypyridine, a related compound, underwent successive 1,3-dipolar and Michael addition reactions . The bromine atom in such compounds can act as a good leaving group, facilitating nucleophilic substitution reactions, as demonstrated in the synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid . These reactions are indicative of the potential chemical transformations that this compound may undergo.
Physical and Chemical Properties Analysis
The physical and chemical properties of brominated pyridines are influenced by their molecular structure. The presence of substituents like bromine and hydroxyl groups can affect the compound's boiling point, solubility, and stability. Theoretical investigations, such as those performed on 3-Bromo-2-hydroxypyridine, can provide valuable information on molecular electrostatic potential, frontier orbital gap, and UV-visible spectrum, which are relevant for understanding the properties of this compound . Additionally, the study of intermolecular interactions and thermodynamic functions can shed light on the behavior of such compounds under different conditions .
Scientific Research Applications
Synthesis of Ligands for Lanthanide(III) Cation Complexation
3-Bromo-6-hydroxy-2-methylpyridine is utilized in the synthesis of tridentate ligands, particularly for the complexation of lanthanide(III) cations. These ligands are derived from the functionalization of 5′-methyl-6-bromo-2,2′-bipyridine and have applications in lanthanide chemistry (Charbonnière, Weibel, & Ziessel, 2001).
Formation of Pyridinium Betaines
Research indicates the reactivity of 2-bromo- and 2,2-dibromo-1,3-indandione with various pyridines, including this compound, to form pyridinium betaines. These compounds have applications in the synthesis of specialized organic molecules (Frangatos & Taurins, 1959).
Aminomethylation Reactions
This compound has been investigated in the aminomethylation of pyridines. The process involves heating aminomethyl derivatives with acetic anhydride, leading to the formation of various derivatives with potential applications in organic synthesis (Smirnov, Kuz’min, & Kuznetsov, 2005).
Reactivity in Brominated Pyridines
Studies on the reactivity of bromine atoms in brominated pyridines, including the formation of 2-hydroxy-6-bromopyridine from 2,6-dibromopyridine, have highlighted the versatility of such compounds in chemical synthesis (Wibaut, Haayman, & Dijk, 2010).
Applications in 1,3-Dipolar Additions
This compound is involved in 1,3-dipolar additions, demonstrating its utility in the creation of complex organic structures, which could have implications in various fields of chemistry (Banerji et al., 1977).
Pharmaceutical Research
The compound is used in the synthesis of specific ligands for BAZ2B bromodomains, indicating its potential application in pharmaceutical research, particularly in the discovery of new drug candidates (Marchand, Lolli, & Caflisch, 2016).
Safety and Hazards
3-Bromo-6-hydroxy-2-methylpyridine is classified as Acute Tox. 4 Oral - Eye Dam. 1. It can cause skin irritation and serious eye damage . Precautionary measures include wearing protective gloves, eye protection, and face protection. If it comes into contact with the skin or eyes, rinse thoroughly with water and seek medical attention .
Biochemical Analysis
Biochemical Properties
3-Bromo-6-hydroxy-2-methylpyridine plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with enzymes such as 3-hydroxy-2-methylpyridinecarboxylate dioxygenase, which catalyzes the conversion of 3-hydroxy-2-methylpyridine-5-carboxylate to 2-(acetamidomethylene)succinate . The nature of these interactions involves the binding of this compound to the active site of the enzyme, influencing its catalytic activity. Additionally, this compound may interact with other proteins and biomolecules, affecting their function and stability.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. One primary mechanism involves the binding of the compound to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their activity. For example, the binding of this compound to 3-hydroxy-2-methylpyridinecarboxylate dioxygenase results in the modulation of the enzyme’s catalytic function . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby altering the transcriptional activity of target genes.
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are influenced by its stability and degradation over time. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation observed over extended periods . Long-term exposure to this compound may lead to cumulative effects on cellular function, including alterations in gene expression and metabolic activity. These effects are particularly evident in in vitro and in vivo studies, where prolonged exposure to the compound can result in significant changes in cellular behavior.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal toxicity and exert beneficial effects on cellular function. At higher doses, this compound can induce toxic effects, including cellular damage and disruption of metabolic processes . Threshold effects have been observed, where the compound’s impact on cellular function becomes more pronounced beyond a certain dosage level. These findings highlight the importance of dosage optimization in experimental studies involving this compound.
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. One key pathway includes its interaction with 3-hydroxy-2-methylpyridinecarboxylate dioxygenase, which plays a role in the catabolism of pyridine derivatives . The compound’s involvement in these pathways can influence metabolic flux and alter the levels of specific metabolites within cells. Additionally, this compound may affect the activity of other enzymes involved in related metabolic processes, further impacting cellular metabolism.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of the compound across cellular membranes and its localization within different cellular compartments . The distribution of this compound can affect its bioavailability and the extent of its interactions with target biomolecules. Additionally, the compound’s accumulation in specific tissues may influence its overall biological activity and potential therapeutic applications.
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. This compound is directed to specific cellular compartments, such as the cytoplasm, nucleus, or mitochondria, through targeting signals and post-translational modifications . The localization of this compound within these compartments can influence its interactions with biomolecules and its overall impact on cellular processes. For example, its presence in the nucleus may enhance its ability to modulate gene expression, while its localization in the mitochondria could affect cellular energy metabolism.
properties
IUPAC Name |
5-bromo-6-methyl-1H-pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO/c1-4-5(7)2-3-6(9)8-4/h2-3H,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJHCRBDEJPQFIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=O)N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60370296 | |
Record name | 3-Bromo-6-hydroxy-2-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60370296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54923-31-8 | |
Record name | 3-Bromo-6-hydroxy-2-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60370296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-6-hydroxy-2-methylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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